2-Bromo-4-fluorophenyl isothiocyanate

• IUPAC Name: 2-bromo-4-fluoro-1-isothiocyanatobenzene
• InChI: InChI=1S/C7H3BrFNS/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
• InChI Key: SSLVXFSUADEZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)N=C=S
• Molecular Formula: C7H3BrFNS
• DSSTOX Substance ID: DTXSID20371284
• Molecular Weight: 232.07 g/mol
• CAS RN: 183995-72-4, 175205-35-3

Description

Synthesis Analysis

The synthesis of related compounds such as 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, has been developed. This synthesis involves a practical pilot-scale method using methyl nitrite and 2-fluoro-4-bromoaniline (Qiu, Gu, Zhang, & Xu, 2009).

Molecular Structure Analysis

For compounds similar to 2-Bromo-4-fluorophenyl isothiocyanate, structural and conformational properties have been analyzed using X-ray diffraction, vibrational spectra, and theoretical calculation methods (Saeed, Erben, Shaheen, & Flörke, 2011).

Chemical Reactions and Properties

Research on analogous compounds such as 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas shows their formation through reactions of isothiocyanates with fluoroanilines, indicating potential reactions and properties of 2-Bromo-4-fluorophenyl isothiocyanate in similar chemical environments (Saeed, Erben, Shaheen, & Flörke, 2011).

Physical Properties Analysis

Studies on related compounds, such as various bromo- and fluoro-substituted benzene derivatives, provide insights into their physical properties, including melting points, solubility, and crystalline structure, which may be extrapolated to understand the physical properties of 2-Bromo-4-fluorophenyl isothiocyanate (Sapnakumari, Narayana, Singh, Anthal, & Gupta, 2014).

Scientific Research Applications

• Chemical Modification of Biomolecules

  • Isothiocyanates like 2-Bromo-4-fluorophenyl isothiocyanate can react with amino groups present in proteins and other biomolecules.
  • This property allows for their potential use in protein labeling and studying protein-protein interactions.
  • The results or outcomes obtained would also depend on the specific experiment, but could include insights into protein structure or function, or the nature of protein-protein interactions.

• Synthesis of Thiourea Derivatives

  • 4-Fluorophenyl isothiocyanate, a similar compound, has been used in the synthesis of thiourea derivatives.
  • Thiourea derivatives have various applications, including in the synthesis of pharmaceuticals and agrochemicals.
  • The specific methods of application or experimental procedures would involve reacting the isothiocyanate with a suitable amine to form the thiourea derivative.
  • The results or outcomes obtained would include the successful synthesis of the desired thiourea derivative.

• Synthesis of N-β-brominated Alkenyl Isothiocyanates

  • A study presents a new dehydrogenative synthesis of alkenyl isothiocyanates, providing compounds with bromo and isothiocyanate groups.
  • These reactive functionalities offer versatility for further transformations.
  • The specific methods of application or experimental procedures would involve dehydrogenation of alkyl isothiocyanates.
  • The results or outcomes obtained would include the successful synthesis of the desired alkenyl isothiocyanate.

• Preparation of (4-Phenylsulfonyl)-benzoic Acid Hydrazide

  • 4-Fluorophenyl isothiocyanate, a similar compound, has been used in the preparation of (4-phenylsulfonyl)-benzoic acid hydrazide.
  • The specific methods of application or experimental procedures would involve reacting the isothiocyanate with a suitable reagent to form the hydrazide.
  • The results or outcomes obtained would include the successful synthesis of the desired hydrazide.

• Synthesis of 4-Monosubstituted and 4,4-Disubstituted 1,4-Dihydro-3,1-benzoxazine-2-thiones

  • 2-Bromophenyl isothiocyanate, a similar compound, has been used in the synthesis of 4-monosubstituted and 4,4-disubstituted 1,4-dihydro-3,1-benzoxazine-2-thiones.
  • The specific methods of application or experimental procedures would involve reacting the isothiocyanate with suitable reagents to form the benzoxazine-2-thiones.
  • The results or outcomes obtained would include the successful synthesis of the desired benzoxazine-2-thiones.

• Proteomics Research

  • 2-Bromo-4-fluorophenyl isothiocyanate could potentially be used in proteomics research.
  • The results or outcomes obtained would also depend on the specific experiment, but could include insights into protein structure or function.

Safety And Hazards

“2-Bromo-4-fluorophenyl isothiocyanate” is classified as dangerous, with hazard statements including H302+H312;H314;H331. This means it is harmful if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, and is toxic if inhaled.

Future Directions

As for future directions, more research is needed to fully understand the properties and potential applications of “2-Bromo-4-fluorophenyl isothiocyanate”. Isothiocyanates are of interest in the field of medicine for their antimicrobial properties, and further studies could explore these properties in “2-Bromo-4-fluorophenyl isothiocyanate”.

Citations

Synthesis and crystal structure of 3-(adamantan-1-yl)-4-(2-bromo-4-fluorophenyl)-1H-1, 2, 4-triazole-5 (4H)-thione

AS Abdelrazeq, HA Ghabbour, AA El-Emam… - Acta Crystallographica …, 2020 - scripts.iucr.org

… 2-Bromo-4-fluorophenyl isothiocyanate (2.32 g, 0.01 mol) was added to a solution of adamantane-1-carbohydrazide (1.94 g, 0.01 mol), in ethanol (10 mL), and the mixture was heated …

Number of citations: 2 scripts.iucr.org

Osmanb and Santiago Garcia-Grandab

AS Abdelrazeq, HA Ghabbour, AA El-Emam, D Ahmed - Acta Cryst, 2020 - academia.edu

… , 1991) via the reaction with 2-bromo-4-fluorophenyl isothiocyanate B to yield the corresponding 4-(… 2-Bromo-4-fluorophenyl isothiocyanate (2.32 g, 0.01 mol) was added to a solution of …

Number of citations: 0 www.academia.edu